Cas no 1291849-36-9 (methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate)

• Product Name: methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• CAS No: 1291849-36-9
• MF: C₁₈H₁₅NO₆S
• MW: 373.37980389595
• CID: 5894985
• PubChem ID: 50927929
• Update Time: 2025-08-05

methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-1,4-Benzothiazine-2-carboxylic acid, 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-, methyl ester, 1,1-dioxide
• methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate
• AKOS005723801
• methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide
• F6548-3129
• 1291849-36-9
• methyl 4-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-4H-benzo[b][1,4]thiazine-2-carboxylate 1,1-dioxide
• methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-1lambda6,4-benzothiazine-2-carboxylate

• Inchi： 1S/C18H15NO6S/c1-23-18(20)17-11-19(13-4-2-3-5-16(13)26(17,21)22)12-6-7-14-15(10-12)25-9-8-24-14/h2-7,10-11H,8-9H2,1H3
• InChI Key： CISXARZZFYSZEQ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC=CC=C2N(C2=CC=C3OCCOC3=C2)C=C1C(OC)=O

Computed Properties

• Exact Mass: 373.06200837g/mol
• Monoisotopic Mass: 373.06200837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.459±0.06 g/cm3(Predicted)
• Boiling Point: 576.2±50.0 °C(Predicted)
• pka: -5.91±0.40(Predicted)

Additional information on methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate

Introduction to Methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS No. 1291849-36-9)

Methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1291849-36-9, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a benzodioxin moiety and a benzothiazine ring system, makes it a subject of intense research interest.

The molecular framework of Methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate is characterized by its complex heterocyclic architecture. This architecture includes a benzodioxin ring, which is known for its presence in various pharmacologically active agents, and a benzothiazine core, which is often associated with properties that enhance binding affinity to biological targets. The presence of multiple functional groups, such as hydroxyl and carbonyl moieties, further contributes to the compound's potential for diverse biological interactions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of such structurally complex compounds in the development of novel therapeutic agents. The benzodioxin and benzothiazine components of this molecule are particularly noteworthy due to their known pharmacological properties. For instance, benzodioxin derivatives have been implicated in various biological processes, including neurotransmitter modulation and anti-inflammatory responses. Similarly, benzothiazine scaffolds are frequently employed in the design of drugs targeting neurological and cardiovascular disorders.

In the context of contemporary research, Methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate has been investigated for its potential role in modulating biological pathways relevant to human health. Studies have suggested that this compound may exhibit properties that make it useful in the treatment of conditions such as inflammation and neurodegeneration. The dioxin moiety is particularly intriguing due to its ability to interact with specific receptors and enzymes within cellular systems. This interaction can lead to altered signaling pathways that may have therapeutic implications.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful control over reaction conditions to ensure high yield and purity. The introduction of the dioxin ring and the benzothiazine core requires precise manipulation of functional groups and stereochemistry. This level of synthetic complexity underscores the compound's structural sophistication and highlights the expertise required to produce it on an industrial scale.

From a biochemical perspective, the interactions between Methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate and biological targets are areas of active investigation. Researchers are employing cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the binding mechanisms. These studies aim to provide insights into how the compound interacts with proteins and enzymes at a molecular level. Such knowledge is crucial for optimizing its pharmacological properties and developing more effective derivatives.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique chemical profile suggests that it may also find utility in other areas such as agrochemicals or material science. For example, derivatives of benzodioxins have been explored for their antimicrobial properties, while benzothiazines are known for their role in corrosion inhibition. The versatility of this molecule makes it an attractive candidate for interdisciplinary research.

In conclusion, Methyl 4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,1-dioxo-4H-1lambda6,4-benzothiazine-2-carboxylate (CAS No. 1291849-36-9) is a structurally complex and biologically relevant compound that holds great promise for future therapeutic applications. Its unique combination of pharmacophores and functional groups makes it a valuable asset in the ongoing quest to develop novel medicines. As research continues to uncover new insights into its mechanisms of action and potential benefits, this compound is poised to play a significant role in advancing medical science.